2-Cyclopentyl-6-methoxy-isonicotinic acid hydrazide

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 2-cyclopentyl-6-methoxypyridine-4-carbohydrazide
• InChI: InChI=1S/C12H17N3O2/c1-17-11-7-9(12(16)15-13)6-10(14-11)8-4-2-3-5-8/h6-8H,2-5,13H2,1H3,(H,15,16)
• InChI Key: KZBPQCKGBOFYCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=N1)C2CCCC2)C(=O)NN

Description

2-Cyclopentyl-6-methoxy-isonicotinic acid hydrazide is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pd/C (500 mg, 10% Pd) is added to a solution of N′-(2-cyclopentyl-6-methoxy-pyridine-4-carbonyl)-hydrazinecarboxylic acid benzyl ester (2.74 g, 7.42 mmol) in THF (50 mL) and methanol (50 mL). The mixture is stirred at rt under 1 bar of H2 for 25 h. The catalyst is removed by filtration and the filtrate is concentrated and dried under HV to give the title compound (1.58 g) as an off-white solid; LC-MS**: tR=0.51 min, [M+1]+=236.20; 1H NMR (D6-DMSO): δ 1.60-1.82 (m, 6H), 1.94-2.03 (m, 2H), 3.08-3.19 (m, 1H), 3.86 (s, 3H), 4.56 (s br, 2H), 6.93 (d, J=1.0 Hz, 1H), 7.20 (d, J=1.0 Hz, 1H), 9.94 (s, 1H).